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Compound of Interest

Compound Name: 2-Bromo-5-methylpyridine

Cat. No.: B020793 Get Quote

This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling 2-Bromo-5-methylpyridine in a laboratory setting. It is intended for

researchers, scientists, and professionals in drug development to ensure safe handling and

minimize exposure risks.

Chemical Profile:

Property Value

Chemical Name 2-Bromo-5-methylpyridine

Synonyms 2-Bromo-5-picoline

CAS Number 3510-66-5

Molecular Formula C6H6BrN

Hazard Classifications

Skin Irritant (Category 2), Serious Eye Irritant

(Category 2A), Specific target organ toxicity —

single exposure (Category 3), May cause

respiratory irritation.[1][2]

Personal Protective Equipment (PPE)
Appropriate PPE is mandatory to prevent skin, eye, and respiratory exposure.
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Protection Type Specification Rationale

Eye and Face Protection

Chemical safety goggles

conforming to EN166 (EU) or

NIOSH (US) standards. A face

shield should be worn when

there is a splash hazard.[1][3]

To protect against splashes

and vapors that can cause

serious eye irritation.[1]

Hand Protection

Chemical-resistant, impervious

gloves (e.g., nitrile rubber)

inspected prior to use.[3][4]

To prevent skin contact, which

can cause irritation.[1][3]

Body Protection

A flame-retardant lab coat and

appropriate protective clothing

to prevent skin exposure.[1][3]

To protect against accidental

skin contact and contamination

of personal clothing.[3]

Respiratory Protection

Use only in a well-ventilated

area, preferably within a

chemical fume hood. If

exposure limits are exceeded

or irritation is experienced, a

NIOSH/MSHA or European

Standard EN 149 approved

respirator is required.[1][3]

To prevent inhalation of

harmful dust, vapors, or mists.

[1]

Operational Plan: Step-by-Step Handling Procedure
Adherence to a strict operational workflow is crucial for safety.

Preparation:

Ensure a safety shower and eyewash station are readily accessible and in good working

order.[1]

The designated work area, typically a chemical fume hood, should be clean and

uncluttered.

Verify that all necessary PPE is available and in good condition.
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Handling:

Always handle 2-Bromo-5-methylpyridine within a certified chemical fume hood to

minimize inhalation exposure.[4]

Wear the specified PPE at all times.

Avoid direct contact with the skin and eyes.[1]

Do not eat, drink, or smoke in the work area.[1]

Keep the container tightly closed when not in use.[1]

Storage:

Store in a cool, dry, and well-ventilated area.[1][2]

Keep the container tightly closed.[1]

Store away from incompatible materials, such as strong oxidizing agents.[1]

The storage area should be locked.[1]

Emergency and First Aid Procedures
Immediate and appropriate responses to exposure are critical.
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Exposure Route First Aid Measures

Eye Contact

Immediately rinse cautiously with water for at

least 15 minutes.[1][3] Remove contact lenses,

if present and easy to do.[1][3] Continue rinsing.

[1][3] If eye irritation persists, get medical

advice/attention.[1][3]

Skin Contact

Take off immediately all contaminated clothing.

[3] Wash the affected area with plenty of soap

and water.[1][3] If skin irritation occurs, get

medical advice/attention.[3] Wash contaminated

clothing before reuse.[1][3]

Inhalation

Remove the victim to fresh air and keep at rest

in a position comfortable for breathing.[1][3] If

not breathing, give artificial respiration.[1] If

breathing is difficult, give oxygen. Call a poison

center or doctor/physician if you feel unwell.[5]

Ingestion

Do NOT induce vomiting.[1] Rinse mouth with

water.[1] Never give anything by mouth to an

unconscious person.[1] Call a poison center or

doctor/physician immediately.[5]

Disposal Plan
Proper disposal is essential to prevent environmental contamination and ensure regulatory

compliance.

Waste Collection:

All materials contaminated with 2-Bromo-5-methylpyridine, including empty containers,

gloves, and absorbent materials, must be collected as hazardous waste.

Use a dedicated, compatible, and clearly labeled waste container. The container should be

kept closed.

Disposal Procedure:
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Dispose of the contents and container to an approved waste disposal plant.[1][6]

Do not allow the product to enter drains or waterways.[3][6]

Contaminated packaging should be disposed of as unused product.[6]

It may be possible to dissolve or mix the material with a combustible solvent and burn it in

a chemical incinerator equipped with an afterburner and scrubber.[3] Always follow local,

state, and federal regulations for hazardous waste disposal.[3]

Visual Safety Workflow
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Safe Handling Workflow for 2-Bromo-5-methylpyridine

Preparation
- Verify fume hood function

- Inspect PPE
- Locate safety shower/eyewash

Handling
- Work in fume hood

- Wear all required PPE
- Avoid contact and inhalation

Proceed to handling

Storage
- Tightly closed container

- Cool, dry, ventilated area
- Away from incompatibles

After use

Exposure Event?

During handling

For next use

First Aid Procedures
- Follow SDS guidelines
- Seek medical attention

Yes

Disposal
- Collect in labeled container

- Follow hazardous waste protocol

No, task complete

End of Process

Click to download full resolution via product page

Caption: Workflow for the safe handling of 2-Bromo-5-methylpyridine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. synquestprodstorage.blob.core.windows.net [synquestprodstorage.blob.core.windows.net]

2. echemi.com [echemi.com]

3. spectrumchemical.com [spectrumchemical.com]

4. benchchem.com [benchchem.com]

5. fishersci.com [fishersci.com]

6. benchchem.com [benchchem.com]

To cite this document: BenchChem. [Essential Safety and Operational Guide for 2-Bromo-5-
methylpyridine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b020793#personal-protective-equipment-for-handling-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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